Cas no 62601-20-1 (Benzothiazole,5-chloro-2-[(chloromethyl)thio]-)

• Product Name: Benzothiazole,5-chloro-2-[(chloromethyl)thio]-
• CAS No: 62601-20-1
• MF: C₈H₅Cl₂NS₂
• MW: 250.167997121811
• CID: 523812
• PubChem ID: 327157
• Update Time: 2025-04-19

Benzothiazole,5-chloro-2-[(chloromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,5-chloro-2-[(chloromethyl)thio]-
• 5-chloro-2-(chloromethylsulfanyl)-1,3-benzothiazole

• Inchi： 1S/C8H5Cl2NS2/c9-4-12-8-11-6-3-5(10)1-2-7(6)13-8/h1-3H,4H2
• InChI Key： KXPJHVYDXQNJQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(SCCl)S2

Computed Properties

• Exact Mass: 248.92425
• Monoisotopic Mass: 248.9240469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles